Cas no 1439400-40-4 (tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate
• CAS No: 1439400-40-4
• MF: C₁₃H₁₇BrFNO₂
• MW: 318.181986570358
• CID: 5629890
• PubChem ID: 89597019
• Update Time: 2025-10-29

tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(5-bromo-2-fluorophenyl)ethyl]carbamate
• EN300-28293524
• 1439400-40-4
• SCHEMBL14987515
• 1,1-Dimethylethyl N-[1-(5-bromo-2-fluorophenyl)ethyl]carbamate
• tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate

• Inchi： 1S/C13H17BrFNO2/c1-8(16-12(17)18-13(2,3)4)10-7-9(14)5-6-11(10)15/h5-8H,1-4H3,(H,16,17)
• InChI Key： VINAXALPWHZDJV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 317.04267g/mol
• Monoisotopic Mass: 317.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 368.5±32.0 °C(Predicted)
• pka: 11.72±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate

Introduction to Tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate (CAS No. 1439400-40-4)

Tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate, with the CAS number 1439400-40-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and fluorine substituents in its aromatic ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate consists of a carbamate functional group attached to an ethyl chain, which is further linked to a phenyl ring substituted with bromine and fluorine atoms. This specific arrangement of atoms contributes to its reactivity and makes it a valuable building block in organic synthesis. The tert-butyl group enhances the stability of the carbamate moiety, making it less susceptible to hydrolysis under various conditions.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate halogenated aromatic rings due to their enhanced binding affinity and metabolic stability. The compound tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate fits well within this category, as the bromo and fluoro substituents can improve the pharmacokinetic properties of drug candidates. For instance, fluorine atoms are known to increase the lipophilicity of molecules, which can enhance their membrane permeability, while bromine can serve as a handle for further functionalization via cross-coupling reactions.

One of the most promising applications of tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects.

Recent studies have demonstrated that compounds containing halogenated aromatic rings can exhibit potent inhibitory activity against specific kinases. For example, a derivative of tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate has been shown to inhibit the activity of Janus kinase (JAK), which is overexpressed in several inflammatory and autoimmune diseases. The bromine atom in the phenyl ring allows for facile introduction of other functional groups via Suzuki or Heck cross-coupling reactions, enabling the generation of diverse libraries of kinase inhibitors.

The synthesis of tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The starting materials typically include 5-bromo-2-fluorobenzoyl chloride and tert-butanolamine, which undergo nucleophilic substitution followed by carbamate formation. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

In addition to its role in kinase inhibition, tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate has shown potential in other therapeutic areas. For instance, it has been used as an intermediate in the synthesis of antiviral agents. The ability to introduce diverse substituents into its structure allows for the creation of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication.

The growing interest in halogenated aromatic compounds has led to the development of new synthetic methodologies that enhance their accessibility. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have become indispensable tools for constructing complex halogenated structures efficiently. These methods have significantly reduced the time and resources required for synthesizing compounds like tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate, making them more readily available for further exploration.

The pharmacological evaluation of derivatives of tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate has revealed several promising candidates with therapeutic potential. Preclinical studies have shown that certain analogs exhibit significant anti-inflammatory and anti-proliferative effects without causing severe side effects. These findings have prompted further investigation into their mechanisms of action and potential clinical applications.

In conclusion, tert-butyl N-1-(5-bromo-2-fluorophenyl)ethylcarbamate (CAS No. 1439400-40-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As synthetic methodologies continue to advance, access to such compounds will improve, paving the way for new generations of innovative therapeutics.